Cas no 2228116-92-3 (2-amino-3-2-fluoro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-2-fluoro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid
• CAS No: 2228116-92-3
• MF: C₁₀H₉F₄NO₃
• MW: 267.176976919174
• CID: 6488657
• PubChem ID: 165973068
• Update Time: 2025-06-09

2-amino-3-2-fluoro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-2-fluoro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid
• EN300-1963346
• 2228116-92-3
• 2-amino-3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanoic acid

• Inchi： 1S/C10H9F4NO3/c11-6-2-1-4(10(12,13)14)3-5(6)8(16)7(15)9(17)18/h1-3,7-8,16H,15H2,(H,17,18)
• InChI Key： LYDBSTFCXPZWQN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 267.05185580g/mol
• Monoisotopic Mass: 267.05185580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-3-2-fluoro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid

2-Amino-3-(2-fluoro-5-trifluoromethylphenyl)-3-hydroxypropanoic Acid: A Comprehensive Overview

The compound 2-amino-3-(2-fluoro-5-trifluoromethylphenyl)-3-hydroxypropanoic acid, with the CAS number 2228116-92-3, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including an amino group, a hydroxyl group, and a trifluoromethyl substituent, which collectively contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their enhanced stability and bioavailability. The presence of the trifluoromethyl group in this molecule is a key feature that has been linked to improved pharmacokinetic profiles in preclinical models. Researchers have demonstrated that such fluorinated substituents can significantly alter the physicochemical properties of a compound, making it more amenable to crossing biological membranes and resisting enzymatic degradation.

The synthesis of 2-amino-3-(2-fluoro-5-trifluoromethylphenyl)-3-hydroxypropanoic acid involves a multi-step process that typically begins with the preparation of the aromatic ring containing both the fluoro and trifluoromethyl groups. This is often achieved through electrophilic aromatic substitution reactions, where precise control over reaction conditions is essential to ensure regioselectivity. Subsequent steps involve the introduction of the amino and hydroxyl groups, which are critical for the compound's biological activity.

In terms of its physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in water under standard conditions. Its solubility can be modulated by adjusting pH levels, which makes it suitable for various pharmaceutical formulations. The molecule's UV-vis spectrum shows strong absorption bands in the range of 270-300 nm, indicative of its conjugated system and potential use in optoelectronic materials.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Preclinical studies have shown that derivatives of this molecule exhibit potent inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that it could serve as a lead compound for developing novel therapeutics targeting Alzheimer's disease and related conditions.

Moreover, the trifluoromethyl group in this compound has been shown to enhance its stability under oxidative conditions, making it a valuable component in antioxidant formulations. Recent research has explored its use as an additive in polymer-based materials to improve their thermal stability and resistance to environmental stressors.

In conclusion, 2-amino-3-(2-fluoro-5-trifluoromethylphenyl)-3-hydroxypropanoic acid represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique combination of functional groups and favorable chemical properties positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to the advancement of modern science.